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Compound of Interest

Compound Name: 2-Methoxy-6-methylaniline

Cat. No.: B1630886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

2-Methoxy-6-methylaniline, a versatile aromatic amine with significant applications in the

synthesis of dyes, pigments, and pharmaceuticals.[1] This document is intended to serve as a

valuable resource for professionals in the chemical and pharmaceutical industries, offering

detailed data, experimental protocols, and visualizations to support research and development

activities.

Core Properties and Identifiers
2-Methoxy-6-methylaniline, also known as 6-Methyl-o-anisidine or 2-Amino-1-methoxy-3-

methylbenzene, is an organic compound featuring both a methoxy and a methyl group on an

aniline structure.[1] This substitution pattern enhances its reactivity and solubility in organic

solvents, making it a valuable intermediate in various synthetic processes.[1]

Table 1: General Information and Identifiers
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Property Value

IUPAC Name 2-methoxy-6-methylaniline[2]

CAS Number 50868-73-0[1][2][3]

Molecular Formula C₈H₁₁NO[1][2][3]

Molecular Weight 137.18 g/mol [1][2][3]

InChI
InChI=1S/C8H11NO/c1-6-4-3-5-7(10-

2)8(6)9/h3-5H,9H2,1-2H3[2]

InChIKey HKOJYPPTIPJZAZ-UHFFFAOYSA-N[2]

Canonical SMILES CC1=C(C(=CC=C1)OC)N[2]

Synonyms
6-Methyl-o-anisidine, 2-Amino-1-methoxy-3-

methylbenzene, 6-Methoxy-o-toluidine[1][2]

Physical and Chemical Properties
The physical and chemical characteristics of 2-Methoxy-6-methylaniline are summarized in

the tables below.

Table 2: Physical Properties

Property Value

Appearance Low melting point solid or liquid[1]

Melting Point 26-29 °C[1][3]

Boiling Point 62 °C at 0.15 mmHg[1][3]

Density 1.063 g/cm³ (estimate)[3]

Vapor Pressure 0.00782 mmHg at 25°C[3]

Refractive Index 1.5647 (estimate)[3]

Solubility Chloroform (Slightly), Methanol (Sparingly)[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-6-methylaniline
https://www.chemimpex.com/products/30844
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-6-methylaniline
https://chembk.com/en/chem/2-Methoxy-6-methylaniline
https://www.chemimpex.com/products/30844
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-6-methylaniline
https://chembk.com/en/chem/2-Methoxy-6-methylaniline
https://www.chemimpex.com/products/30844
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-6-methylaniline
https://chembk.com/en/chem/2-Methoxy-6-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-6-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-6-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-6-methylaniline
https://www.chemimpex.com/products/30844
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-6-methylaniline
https://www.benchchem.com/product/b1630886?utm_src=pdf-body
https://www.chemimpex.com/products/30844
https://www.chemimpex.com/products/30844
https://chembk.com/en/chem/2-Methoxy-6-methylaniline
https://www.chemimpex.com/products/30844
https://chembk.com/en/chem/2-Methoxy-6-methylaniline
https://chembk.com/en/chem/2-Methoxy-6-methylaniline
https://chembk.com/en/chem/2-Methoxy-6-methylaniline
https://chembk.com/en/chem/2-Methoxy-6-methylaniline
https://chembk.com/en/chem/2-Methoxy-6-methylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Safety and Handling

Property Value

Flash Point 113 °C (235.4 °F) - closed cup

Hazard Classifications

Acute Toxicity (Oral, Dermal, Inhalation) -

Category 4, Skin Irritation - Category 2, Eye

Irritation - Category 2, Specific target organ

toxicity - single exposure (Respiratory system) -

Category 3[4]

Signal Word Warning

Hazard Statements

H302, H312, H332 (Harmful if swallowed, in

contact with skin, or if inhaled), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

[4]

Storage Temperature 0-8 °C[1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-Methoxy-6-
methylaniline. Available data includes:

Mass Spectrometry: Electron ionization mass spectra are available for this compound.[5][6]

NMR Spectroscopy: 13C NMR spectral data has been documented.[2]

Infrared Spectroscopy: FTIR and ATR-IR spectra are available.[2]

Experimental Protocols
Synthesis of 2-Methoxy-6-methylaniline from 3-Methyl-2-
nitroanisole
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A general procedure for the synthesis of 2-Methoxy-6-methylaniline involves the reduction of

3-methyl-2-nitroanisole.[7]

Materials:

1-methoxy-3-methyl-2-nitrobenzene (25 g, 149.7 mmol)

Ethanol (100 ml)

10% Palladium on carbon catalyst (2.5 g)

Diatomaceous earth

Procedure:

Dissolve 1-methoxy-3-methyl-2-nitrobenzene in ethanol in a suitable reaction vessel.

Add the 10% palladium on carbon catalyst to the solution.

Subject the reaction mixture to hydrogenation at room temperature for 24 hours.

Upon completion of the reaction, remove the catalyst by filtration through diatomaceous

earth.[7]

Concentrate the filtrate under reduced pressure to yield the product.

This procedure reportedly yields 20.02 g (97% yield) of 2-Methoxy-6-methylaniline.[7] The

structure of the resulting intermediate can be confirmed by CI-MS, with an expected molecular

ion peak of 138 ([M+H]+).[7]
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Synthesis Workflow of 2-Methoxy-6-methylaniline
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Caption: Synthesis workflow for 2-Methoxy-6-methylaniline.

Applications and Industrial Relevance
2-Methoxy-6-methylaniline is a key intermediate in several industrial applications due to its

versatile chemical nature.
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Key Applications of 2-Methoxy-6-methylaniline

Dyes and Pigments Pharmaceuticals Agrochemicals Polymer Additives

2-Methoxy-6-methylaniline

Intermediate for Azo Dyes Synthesis of Analgesics and
Anti-inflammatory Drugs

Synthesis of 7-methoxy-1H-indazole
(Nitric Oxide Synthase Inhibitor)

Formulation of Herbicides
and Pesticides

Improves Thermal Stability
and Color Retention

Click to download full resolution via product page

Caption: Major applications of 2-Methoxy-6-methylaniline.

Dyes and Pigments: It serves as an intermediate in the synthesis of various azo dyes, which

are valued for their vibrant colors and stability in the textile and printing industries.[1]

Pharmaceuticals: This compound is crucial in the development of certain pharmaceuticals,

including analgesics and anti-inflammatory drugs.[1] It is also used in the synthesis of 7-

methoxy-1H-indazole, an inhibitor of nitric oxide synthase.[7][8]

Agrochemicals: It is utilized in the formulation of herbicides and pesticides, contributing to

crop protection.[1]

Polymer Additives: 2-Methoxy-6-methylaniline can be incorporated into polymers to

enhance thermal stability and color retention, which is essential for durable consumer goods

and packaging materials.[1]

Chemical Structure and Reactivity
The chemical structure of 2-Methoxy-6-methylaniline, with its electron-donating amino and

methoxy groups, and a weakly activating methyl group, dictates its reactivity in electrophilic

aromatic substitution and other reactions typical of anilines.
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Chemical Structure of 2-Methoxy-6-methylaniline

C

CNH₂

C O

C

C

C

CH₃

CH₃

Click to download full resolution via product page

Caption: Structure of 2-Methoxy-6-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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